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Compound of Interest

Compound Name: Cefpimizole Sodium

Cat. No.: B1668869 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vitro antibacterial activity of

Cefpimizole Sodium, a third-generation cephalosporin. The document synthesizes available

quantitative data on its efficacy against a range of bacterial pathogens, details the experimental

protocols for key microbiological assays, and visualizes the underlying mechanisms and

workflows.

Introduction to Cefpimizole Sodium
Cefpimizole is a parenteral third-generation cephalosporin antibiotic with a broad spectrum of

activity against various Gram-positive and Gram-negative bacteria. Like other β-lactam

antibiotics, its mechanism of action involves the inhibition of bacterial cell wall synthesis,

leading to bacterial cell death. This guide focuses on the in vitro characteristics of Cefpimizole
Sodium, which are crucial for understanding its potential therapeutic applications and for

guiding further research and development.

Quantitative Antibacterial Activity
The in vitro potency of an antibiotic is primarily determined by its Minimum Inhibitory

Concentration (MIC) against relevant bacterial isolates. The following tables summarize the

available MIC data for Cefpimizole against a variety of clinically significant bacteria.
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Table 1: Minimum Inhibitory Concentration (MIC) of
Cefpimizole against Various Bacterial Isolates

Bacterial
Species

Number of
Isolates

MIC50 (µg/mL) MIC90 (µg/mL) Reference

Citrobacter

freundii
Not Specified 16 Not Specified [1][2]

Enterobacter

cloacae
Not Specified 16 Not Specified [1][2]

Escherichia coli Not Specified 2.0 Not Specified [1][2]

Haemophilus

spp. (β-

lactamase-

negative)

156 Not Specified Not Specified [3]

Haemophilus

spp. (β-

lactamase-

producing)

25 Not Specified Not Specified [3]

Klebsiella

pneumoniae
Not Specified 2.0 Not Specified [1][2]

Proteus mirabilis Not Specified 1.0 Not Specified [1][2]

Pseudomonas

aeruginosa
Not Specified 16 32 [1][2][4]

Staphylococcus

spp.
Not Specified 32 Not Specified [1][2]

Enterococci Not Specified >32 Not Specified [1][2]

MIC50: The concentration of the drug that inhibits the growth of 50% of the tested isolates.

MIC90: The concentration of the drug that inhibits the growth of 90% of the tested isolates.

Note: While extensive searches were conducted, specific quantitative data for time-kill curve

analysis and post-antibiotic effect (PAE) for Cefpimizole Sodium were not available in the
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reviewed literature. The subsequent sections detail the standard methodologies for these

assays, which can be applied to Cefpimizole in future studies.

Experimental Protocols
This section outlines the detailed methodologies for the key in vitro experiments used to

characterize the antibacterial activity of Cefpimizole Sodium.

Determination of Minimum Inhibitory Concentration
(MIC)
The broth microdilution method is a standard procedure for determining the MIC of an

antimicrobial agent.

Workflow for MIC Determination by Broth Microdilution
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Prepare serial two-fold dilutions of
Cefpimizole Sodium in cation-adjusted

Mueller-Hinton broth (CAMHB) in a
96-well microtiter plate.

Prepare a standardized bacterial inoculum
(e.g., 0.5 McFarland standard, diluted to

~5 x 10^5 CFU/mL).

Inoculate each well of the microtiter plate
with the bacterial suspension.

Include a growth control well (no antibiotic)
and a sterility control well (no bacteria).

Incubate the plate at 35-37°C for 16-20 hours
in ambient air.

Visually inspect for turbidity or use a plate reader
to determine the lowest concentration of

Cefpimizole Sodium that inhibits visible growth.
This concentration is the MIC.

 

Prepare tubes with broth containing
Cefpimizole Sodium at various concentrations

(e.g., 0.5x, 1x, 2x, 4x MIC).

Inoculate each tube with a standardized
bacterial suspension (~5 x 10^5 CFU/mL).

Include a growth control tube (no antibiotic).

Incubate all tubes at 35-37°C with shaking.

At specified time points (e.g., 0, 2, 4, 6, 8, 24 hours),
remove an aliquot from each tube.

Perform serial dilutions of the aliquot and plate
onto agar plates to determine the number of

viable bacteria (CFU/mL).

Plot log10 CFU/mL versus time to generate
the time-kill curves.
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Expose a bacterial suspension (~10^6 CFU/mL)
to a specific concentration of Cefpimizole Sodium

(e.g., 10x MIC) for a defined period (e.g., 1-2 hours).

Simultaneously, maintain a control culture
without the antibiotic.

Remove the antibiotic from the test suspension
by dilution (e.g., 1:1000) or washing.

Monitor the growth of both the test and control
cultures by viable counts at regular intervals.

Calculate the PAE using the formula:
PAE = T - C, where T is the time for the test culture

to increase by 1 log10 CFU/mL after antibiotic removal,
and C is the corresponding time for the control culture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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